N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H18N6OS/c24-17(13-1-2-14-15(9-13)22-25-21-14)20-10-12-3-7-23(8-4-12)16-11-18-5-6-19-16/h1-2,5-6,9,11-12H,3-4,7-8,10H2,(H,20,24)
• InChI Key: SNEQLQQGQKEQGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=NSN=C3C=C2)C4=NC=CN=C4
• Molecular Formula: C17H18N6OS
• Molecular Weight: 354.4 g/mol

Description

“N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a chemical compound. It is related to a series of compounds that have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Molecular Interaction and Binding Analysis

Research has focused on understanding the molecular interactions and binding affinities of compounds structurally related to N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide. For instance, studies on similar compounds have explored their antagonistic activities towards cannabinoid receptors, providing insights into their potential pharmacological applications. These studies employ techniques like molecular orbital methods, conformational analyses, and competitive displacement assays to determine binding efficiencies and understand the structural requirements for activity at cannabinoid receptors (Shim et al., 2002); (Lan et al., 1999).

Antimicrobial and Antituberculosis Activity

Compounds featuring the thiadiazole core have been evaluated for their antimycobacterial properties. A notable study involved the synthesis and testing of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, revealing potential against Mycobacterium tuberculosis. This research contributes to the search for novel therapeutics against tuberculosis, highlighting the significance of structural modifications in enhancing antimicrobial activity (Jeankumar et al., 2013).

Anticancer Research

In the realm of anticancer research, derivatives of the thiadiazole group, to which this compound is structurally related, have been synthesized and evaluated for their potential anticancer activities. These studies underscore the utility of thiadiazole derivatives in developing new anticancer agents, with specific compounds showing promise against various cancer cell lines. The exploration of these compounds' mechanisms of action and efficacy against cancer cells continues to be a crucial area of research (Abdel-Rahman, 2006).

Mechanism of Action

Target of Action

It is worth noting that similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It is known that similar compounds have shown significant activity against mycobacterium tuberculosis h37ra . The molecular interactions of these compounds in docking studies reveal their potential for further development .

Result of Action

The compound has shown significant activity against Mycobacterium tuberculosis H37Ra, with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM . Moreover, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, indicating that the compounds are non-toxic to human cells .